Cas no 1211-65-0 (1,3-Benzodioxole,5-(2-nitro-1-buten-1-yl)-)

• Product Name: 1,3-Benzodioxole,5-(2-nitro-1-buten-1-yl)-
• CAS No: 1211-65-0
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 156547
• PubChem ID: 49791850
• Update Time: 2025-04-19

1,3-Benzodioxole,5-(2-nitro-1-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,5-(2-nitro-1-buten-1-yl)-
• 5-(2-nitrobut-1-enyl)-1,3-benzodioxole
• (5E)-2-mercapto-5-(2-nitrobenzylidene)-1,3-thiazol-4(5H)-one
• (5E)-2-mercapto-5-(2-nitrobenzylidene)-1,3-thiazol-4(5H)-one(SALTDATA: FREE)
• 2-Nitro-(3,4-methylendioxy-phenyl)-but-1-en
• 5-(2-Nitro-benzyliden)-2-thioxo-thiazolidin-4-on
• 5-(2-nitro-benzylidene)-2-thioxo-thiazolidin-4-one
• 5-(2-nitrobenzylidene)-4-thiazolidinone-2-thioxo
• 5-(2-nitrobenzylidene)rhodanine
• 5-(2-nitro-but-1-enyl)-benzo[1,3]dioxole
• ART-CHEM-BB B018304
• 1211-65-0
• NSC-14007
• NSC14007

• Inchi： 1S/C11H11NO4/c1-2-9(12(13)14)5-8-3-4-10-11(6-8)16-7-15-10/h3-6H,2,7H2,1H3/b9-5-
• InChI Key： LHWIZYOSZOQHOY-UITAMQMPSA-N
• SMILES： O1COC2C=CC(/C=C(/CC)\[N+](=O)[O-])=CC1=2

Computed Properties

• Exact Mass: 221.06883
• Monoisotopic Mass: 221.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.296
• Boiling Point: 348.5°Cat760mmHg
• Flash Point: 159.6°C
• Refractive Index: 1.605
• PSA: 61.6
• LogP: 2.96610